2-Cyclohexyl-1-(4-((2,4-dimethylpiperazin-1-yl)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-cyclohexyl-1-[4-[(2,4-dimethylpiperazin-1-yl)methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C20H37N3O/c1-17-15-21(2)12-13-23(17)16-19-8-10-22(11-9-19)20(24)14-18-6-4-3-5-7-18/h17-19H,3-16H2,1-2H3
• InChI Key: GVZSAKIGLXLHSH-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1CC2CCN(CC2)C(=O)CC3CCCCC3)C
• Molecular Formula: C20H37N3O
• Molecular Weight: 335.5 g/mol
• CAS No.: 1421515-67-4

Description

2-Cyclohexyl-1-(4-((2,4-dimethylpiperazin-1-yl)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H37N3O and its molecular weight is 335.536. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Novel synthetic pathways and structural analyses of compounds with similar structural features have been extensively studied. For instance, the synthesis of novel derivatives with antimicrobial properties has been reported, highlighting the versatility of similar compounds in pharmaceutical chemistry (Zaidi et al., 2021). Additionally, crystallographic studies on related compounds offer insights into their molecular conformations and potential interactions (Ye et al., 2018).

Pharmaceutical Applications

• Research on derivatives with structural similarities has been conducted to explore their potential as therapeutic agents. For example, compounds have been synthesized and evaluated for their antileukemic activity against human leukemic cell lines, demonstrating the potential of these molecules in cancer therapy (Vinaya et al., 2012). This suggests that "2-Cyclohexyl-1-(4-((2,4-dimethylpiperazin-1-yl)methyl)piperidin-1-yl)ethanone" could also be investigated for its therapeutic potential.

Biological Studies

• The interaction of similar compounds with biological receptors and their mechanisms of action have been a subject of study, providing a foundation for understanding how such molecules might interact within biological systems (Watson et al., 2005). These studies are crucial for drug development and understanding the pharmacodynamics of potential therapeutic agents.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines, such as “2-Cyclohexyl-1-(4-((2,4-dimethylpiperazin-1-yl)methyl)piperidin-1-yl)ethanone”, is an important task of modern organic chemistry. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder, indicating a significant interest in this field.